Cas no 1261559-47-0 (2-Chloro-6-iodo-benzoic acid methyl ester)
1261559-47-0 structure
Product Name:2-Chloro-6-iodo-benzoic acid methyl ester
CAS No:1261559-47-0
MF:C8H6ClIO2
MW:296.489513874054
MDL:MFCD18398956
CID:1088574
PubChem ID:73554253
Update Time:2025-04-20
2-Chloro-6-iodo-benzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-6-iodobenzoate
- SCHEMBL19418807
- 1261559-47-0
- CS-0105522
- D76547
- 2-Chloro-6-iodo-benzoic acid methyl ester
- Methyl2-chloro-6-iodobenzoate
- MFCD18398956
- 2-Chloro-6-iodobenzoic acid methyl ester
- CS-16826
- AKOS022185834
- DB-198458
-
- MDL： MFCD18398956
- Inchi： 1S/C8H6ClIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
- InChI Key： LYTZVCICIVVFRE-UHFFFAOYSA-N
- SMILES： IC1C=CC=C(C=1C(=O)OC)Cl
Computed Properties
- Exact Mass: 295.91
- Monoisotopic Mass: 295.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.1
2-Chloro-6-iodo-benzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027850-250mg |
Methyl 2-chloro-6-iodobenzoate |
1261559-47-0 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013027850-500mg |
Methyl 2-chloro-6-iodobenzoate |
1261559-47-0 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013027850-1g |
Methyl 2-chloro-6-iodobenzoate |
1261559-47-0 | 97% | 1g |
$1490.00 | 2023-09-03 | |
| TRC | C601778-10mg |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C601778-50mg |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | C601778-100mg |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 100mg |
$ 185.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV656-5g |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 98% | 5g |
6171.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV656-1g |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 98% | 1g |
1714.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LV656-200mg |
2-Chloro-6-iodo-benzoic acid methyl ester |
1261559-47-0 | 98% | 200mg |
490.0CNY | 2021-07-17 | |
| Apollo Scientific | OR400961-1g |
Methyl 2-chloro-6-iodobenzoate |
1261559-47-0 | 98% | 1g |
£57.00 | 2024-05-23 |
2-Chloro-6-iodo-benzoic acid methyl ester Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1261559-47-0 (2-Chloro-6-iodo-benzoic acid methyl ester) Related Products
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- 181765-85-5(Methyl 4-chloro-2-iodobenzoate)
- 1098619-73-8(Methyl 2,6-dichloro-4-iodobenzoate)
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- 1261878-96-9(Ethyl 2-chloro-6-iodobenzoate)
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